Cas no 62749-58-0 (Nonanedioic acid, 2-[(3-hydroxyoctyl)amino]-, dimethyl ester)
62749-58-0 structure
Product Name:Nonanedioic acid, 2-[(3-hydroxyoctyl)amino]-, dimethyl ester
CAS No:62749-58-0
MF:C19H37NO5
MW:359.500786542892
CID:433258
PubChem ID:71383191
Update Time:2025-04-19
Nonanedioic acid, 2-[(3-hydroxyoctyl)amino]-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- dimethyl 2-(3-hydroxyoctylamino)nonanedioate
- Nonanedioic acid, 2-[(3-hydroxyoctyl)amino]-, dimethyl ester
- 62749-58-0
- DTXSID50805527
- Dimethyl 2-[(3-hydroxyoctyl)amino]nonanedioate
-
- Inchi: 1S/C19H37NO5/c1-4-5-8-11-16(21)14-15-20-17(19(23)25-3)12-9-6-7-10-13-18(22)24-2/h16-17,20-21H,4-15H2,1-3H3
- InChI Key: CXOGGVNWRBJTGL-UHFFFAOYSA-N
- SMILES: OC(CCCCC)CCNC(C(=O)OC)CCCCCCC(=O)OC
Computed Properties
- Exact Mass: 359.26731
- Monoisotopic Mass: 359.26717328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 18
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 84.9Ų
Experimental Properties
- PSA: 84.86
Nonanedioic acid, 2-[(3-hydroxyoctyl)amino]-, dimethyl ester Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
62749-58-0 (Nonanedioic acid, 2-[(3-hydroxyoctyl)amino]-, dimethyl ester) Related Products
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